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Compound of Interest

3,6-Dichloropyridazine-4-
Compound Name: ) ]
carboxylic acid

Cat. No.: B042499

An In-depth Technical Guide to the Safe Handling of 3,6-Dichloropyridazine-4-carboxylic
Acid

Introduction

3,6-Dichloropyridazine-4-carboxylic acid is a halogenated heterocyclic compound
increasingly utilized as a key building block in medicinal chemistry and drug development.[1][2]
Its unique structure, featuring a pyridazine core substituted with two chlorine atoms and a
carboxylic acid group, makes it a versatile synthon for creating novel bioactive molecules,
including those with antimicrobial properties.[3] However, the very reactivity that makes this
compound valuable also necessitates a thorough understanding and implementation of
rigorous safety protocols.

This guide is designed for researchers, scientists, and drug development professionals. It
moves beyond a simple recitation of safety data sheet (SDS) information to provide a deeper,
field-proven perspective on risk assessment, hazard mitigation, and emergency preparedness.
Our objective is to empower laboratory personnel with the knowledge to handle this chemical
not just safely, but with scientific foresight, ensuring both personal safety and the integrity of
their research.

Section 1: Chemical and Physical Identity
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A foundational aspect of laboratory safety is a comprehensive understanding of the material's
identity and physical properties. This information is the cornerstone of a preliminary risk
assessment, influencing everything from storage conditions to the selection of appropriate
personal protective equipment (PPE). For instance, knowing that this compound is a solid
helps in anticipating the primary exposure risk—inhalation of dust during weighing and transfer
operations.

Identifier Value Source

) 3,6-Dichloropyridazine-4-
Chemical Name o [4]
carboxylic acid

CAS Number 51149-08-7 [5]1[6]
Molecular Formula CsH2CI2N202 [41[5]
Molecular Weight 192.99 g/mol [4115]
Synonyms 3,6-Dichloro-4- 6]

pyridazinecarboxylic acid

Physical Property Value Source
Appearance Off-white solid [5]
Melting Point 142 °C (with decomposition) [1][2]
Purity Typically 298% [1]

Section 2: Hazard Identification and Risk
Assessment

3,6-Dichloropyridazine-4-carboxylic acid is classified under the Globally Harmonized
System (GHS) with specific hazard warnings that demand careful consideration. The primary
risks are associated with acute toxicity and irritation.[5]
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GHS Classification

Details

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[5] H315: Causes
skin irritation.[1][5] H319: Causes serious eye
irritation.[1][5] H335: May cause respiratory
irritation.[1][5]

Hazard Classes

Acute Toxicity, Oral (Category 4) Skin Irritation
(Category 2) Serious Eye Irritation (Category 2)
Specific Target Organ Toxicity — Single
Exposure (Category 3, Respiratory System)

Expertise Insight: Deconstructing the Hazards The hazards presented by this molecule are a

direct consequence of its chemical structure. The carboxylic acid group imparts acidity, which

contributes to its irritant properties. The chlorinated pyridazine core, while essential for its

synthetic utility, means that thermal decomposition can release toxic and corrosive gases like
hydrogen chloride and nitrogen oxides.[5][7] Therefore, risk assessment must extend beyond

simple contact hazards to include potential reactions and decomposition products.

The following diagram outlines a logical workflow for conducting an initial risk assessment

before handling this compound.
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Phase 1: Pre-Experiment Analysis
Identify Compound:
3,6-Dichloropyridazine-4-carboxylic acid

'

Review SDS & Literature:
Gather Hazard Data (H302, H315, H319, H335)

'

Analyze Experimental Protocol:
Identify key handling steps (weighing, dissolution, reaction)

Phase 2: Risk Evaluation

Assess Exposure Routes:
Inhalation (dust), Dermal, Ocular, Ingestion

Evaluate Quantities & Concentrations:
Small scale (mg) vs. Large scale (g)

Consider Reaction Conditions:
Heat, pressure, incompatible reagents

Phase 3: Contro] Implementation

Select Engineering Controls:
Chemical Fume Hood

Define Administrative Controls:
SOPs, Designated Area

Specify PPE:
Gloves, Goggles, Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: Logical workflow for initial risk assessment.
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Section 3: The Hierarchy of Controls: Safe Handling
and Engineering Practices

Effective safety management relies on the "Hierarchy of Controls," a framework that prioritizes
the most effective measures for mitigating risk.

Elimination / Substitution
(Most Effective)

Decreasing Effectiveness

Engineering Controls
(e.g., Chemical Fume Hood)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, Training)

Decreasing Effectiveness

Personal Protective Equipment (PPE)

(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of Controls for risk mitigation.

« Elimination/Substitution: In targeted research, eliminating or substituting a required building
block like this is often not feasible.

« Engineering Controls: This is the primary and most critical line of defense. All handling of 3,6-
Dichloropyridazine-4-carboxylic acid solid and its solutions must be performed within a
certified chemical fume hood.[7] This is non-negotiable.
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o Causality: The compound is a known respiratory irritant (H335).[5] A fume hood provides
constant airflow to capture and exhaust dust and vapors, preventing them from entering
the operator's breathing zone. It is the only reliable method to control this hazard at the
source.

o Administrative Controls: These are the procedures and practices that reinforce safety.

o Designated Areas: Clearly label a specific area within the fume hood for handling this
compound to prevent cross-contamination.

o Safe Work Practices: Always wash hands thoroughly after handling.[5] Do not eat, drink, or
smoke in the laboratory.[5]

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the chemical. It does not eliminate the hazard, but it protects against exposure when other
controls fail.

PPE Type Specification Rationale

Protects against skin irritation
) Nitrile gloves (inspect before (H315). Proper removal
Hand Protection ) ] ) ]
use). technique is crucial to avoid

contaminating skin.[8]

_ _ Protects against serious eye
) Tight-sealing safety gogglesor
Eye Protection ) irritation (H319) from splashes
a face shield. )
or airborne dust.[7]

Prevents contact with clothing
] A full-length laboratory coat, and skin. A chemically resistant
Body Protection )
closed-toed shoes. apron may be required for

larger quantities.

Required if working outside a
Resnirat NIOSH/MSHA-approved N95 fume hood (not recommended)
espirator
P Y respirator. or during spill cleanup where

dust may be generated.[1][7]

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10418~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2019:20:22~~3%206-Dichloropyridazine-4-carboxylic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10418~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2019:20:22~~3%206-Dichloropyridazine-4-carboxylic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10418~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2019:20:22~~3%206-Dichloropyridazine-4-carboxylic%20acid~~
http://www.angenechemical.com/sds/51149-08-7.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14795&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/297755
https://www.fishersci.com/store/msds?partNumber=AAA14795&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Section 4: Standard Operating Procedures for Use
and Storage

Protocol 1: Weighing and Preparing a Solution
This protocol is designed to minimize dust generation and exposure.

Preparation: Don all required PPE (gloves, goggles, lab coat). Ensure the chemical fume
hood sash is at the appropriate working height.

Staging: Place an analytical balance, weigh paper/boat, spatula, beaker, and the chosen
solvent inside the fume hood.

Tare: Place the weigh paper on the balance and tare it.

Transfer: Slowly open the reagent bottle. Use a clean spatula to carefully transfer the desired
amount of the off-white solid to the weigh paper. Avoid any sudden movements that could
create dust. Close the reagent bottle immediately.

Dissolution: Carefully transfer the weighed solid into the beaker. Use the target solvent to
rinse the weigh paper into the beaker to ensure a complete quantitative transfer. Add the
remaining solvent and stir until dissolved.

Cleanup: Dispose of the used weigh paper and any contaminated items in a designated solid
hazardous waste container inside the fume hood.

Decontamination: Wipe down the spatula and the balance surface with a damp cloth before
removing them from the fume hood.

Storage and Incompatibility
Proper storage is a critical, proactive safety measure.
o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

o Causality: Segregation from incompatible materials is vital to prevent uncontrolled and
potentially violent reactions. The acidic nature of the compound makes it reactive with bases,
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while its organic structure makes it susceptible to strong oxidizing agents.[5][10]

Incompatible Materials Potential Hazard

Strong Oxidizing Agents May cause fire or explosion.
Strong Bases Exothermic neutralization reaction.
Strong Acids May cause decomposition.

Section 5: Emergency Response and First Aid

Preparation is key to managing emergencies effectively. All laboratory personnel must know the
location of safety showers, eyewash stations, and spill kits.

Spill Response Protocol (for small laboratory spills <5g)

o Evacuate & Alert: Alert personnel in the immediate area. Evacuate if the spill is large or you
feel unwell.

 |solate: Restrict access to the spill area.
o Protect: Don appropriate PPE, including an N95 respirator, gloves, and goggles.

o Contain & Clean: Gently cover the spill with an inert absorbent material (e.g., vermiculite,
sand). Do not use combustible materials like paper towels.

o Collect: Carefully sweep up the absorbed material and place it into a labeled, sealed
container for hazardous waste disposal.[5] Avoid creating dust.

o Decontaminate: Wipe the spill area with soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
guidelines.[5]
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Exposure Event

Skin or Eye {Contact Inhalation Ingefstion

( Remove contaminated clothing ) ( Move to fresh air immediately ) [ Rinse mouth with water )

Flush affected area with water for 15 minutes If breathing is difficult, provide oxygen or
perform artificial respiration

(Use eyewash for eyes) Do NOT induce vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Emergency response workflow for personal exposure.

First Aid Measures
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Exposure Route First Aid Protocol

Remove the person to fresh air and keep them

) comfortable for breathing. If not breathing, give
Inhalation . o L
artificial respiration. Call a physician if

symptoms occur.[5]

Take off contaminated clothing immediately.
) Wash off with plenty of soap and water for at
Skin Contact . o .
least 15 minutes. If skin irritation persists, seek

medical attention.[5][9]

Rinse cautiously with water for several minutes,
holding eyelids open. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Get immediate medical
attention.[5][9]

Rinse mouth thoroughly with water. Do NOT
Ingestion induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[5][9]

Section 6: Toxicological and Ecological Profile

Toxicological Summary The primary toxicological concerns are acute. No chronic exposure
data or carcinogenicity information is readily available.[5] This lack of data reinforces the need
for the precautionary principle—all exposures should be minimized. The known effects are:

o Acute Oral Toxicity: Harmful if swallowed.[5]
e Irritation: Causes irritation to the skin, eyes, and respiratory system.[5]

Ecological Information and Disposal Current data suggests the compound is not classified as
hazardous to the environment and is not expected to persist in wastewater treatment plants.[5]
However, this does not mean it can be disposed of in regular waste streams.

o Expertise Insight: As a chlorinated heterocyclic compound, it should always be treated as
hazardous waste. The potential for the formation of harmful organochlorine byproducts in the
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environment necessitates responsible disposal.

o Disposal Protocol: All waste, including empty containers and contaminated materials, must
be disposed of through an approved hazardous waste disposal plant, in accordance with
local, state, and federal regulations.[5]

Conclusion

3,6-Dichloropyridazine-4-carboxylic acid is a valuable tool for chemical innovation, but its
safe use is paramount. A safety-conscious culture, built on a foundation of understanding the
"why" behind procedures, is the most robust defense against laboratory accidents. By
integrating engineering controls, meticulous work practices, and appropriate PPE, researchers
can confidently and safely harness the synthetic potential of this compound. This guide serves
as a dynamic resource; always cross-reference it with the most current Safety Data Sheet from
your supplier and your institution's specific safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.36->700FK) &K -4-H)LR R 98% | Sigma-Aldrich [sigmaaldrich.com]
e 2. 3,6-Dichloropyridazine-4-carboxylic acid | 51149-08-7 [chemicalbook.com]

e 3. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10418~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2019:20:22~~3%206-Dichloropyridazine-4-carboxylic%20acid~~
https://www.benchchem.com/product/b042499?utm_src=pdf-body
https://www.benchchem.com/product/b042499?utm_src=pdf-body
https://www.benchchem.com/product/b042499?utm_src=pdf-body
https://www.benchchem.com/product/b042499?utm_src=pdf-body
https://www.benchchem.com/product/b042499?utm_src=pdf-body
https://www.benchchem.com/product/b042499?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/297755
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5351761.htm
https://www.benchchem.com/product/b042499
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 3,6-Dichloropyridazine-4-carboxylic acid | C5SH2CI2N202 | CID 433804 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. assets.thermofisher.com [assets.thermofisher.com]

e 6. CAS 51149-08-7 | 3,6-dichloropyridazine-4-carboxylic acid - Synblock [synblock.com]
o 7. fishersci.com [fishersci.com]

e 8. angenechemical.com [angenechemical.com]

e 9. staging.keyorganics.net [staging.keyorganics.net]

e 10. fishersci.com [fishersci.com]
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sheet]. BenchChem, [2026]. [Online PDF]. Available at:
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safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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